2-{[(2-nitrophenyl)sulfonyl]amino}ethyl 1-naphthylcarbamate

• IUPAC Name: 2-[(2-nitrophenyl)sulfonylamino]ethyl N-naphthalen-1-ylcarbamate
• InChI: InChI=1S/C19H17N3O6S/c23-19(21-16-9-5-7-14-6-1-2-8-15(14)16)28-13-12-20-29(26,27)18-11-4-3-10-17(18)22(24)25/h1-11,20H,12-13H2,(H,21,23)
• InChI Key: UUNKRXAVLOSAJS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2NC(=O)OCCNS(=O)(=O)C3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C19H17N3O6S
• Molecular Weight: 415.4 g/mol

Description

2-{[(2-nitrophenyl)sulfonyl]amino}ethyl 1-naphthylcarbamate is a useful research compound. Its molecular formula is C19H17N3O6S and its molecular weight is 415.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 415.08380644 g/mol and the complexity rating of the compound is 674. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis of Novel Compounds

One area of application is in the synthesis of alpha-sulfanyl-beta-amino acid derivatives using nanocrystalline magnesium oxide. This process involves a Mannich-type reaction, yielding products with significant biological activity potential. The specific configuration of these derivatives has been confirmed through X-ray diffraction and is consistent with NMR spectroscopy assignments (Kantam et al., 2010).

Chemical Modifications and Applications

Another application includes the use of (2-dansylethoxy)carbonyl groups for protecting amino functions of aglycone residues, demonstrating a new technique in oligodeoxyribonucleotide synthesis (Wagner & Pfleiderer, 1997).

Environmentally Benign Synthesis

The chemical also finds use in environmentally friendly synthesis processes. For example, a protocol for multicomponent synthesis of medicinally significant 2-amino-3-phenyl (or methyl) sulfonyl-4H-chromenes utilizes ambient conditions, highlighting an approach that avoids conventional isolation and purification steps, thus improving practical utility (Pandit et al., 2016).

Analytical Chemistry Applications

In analytical chemistry, a new sulfonate reagent incorporating a fluorophore for sensitive detection post-tagging to an analyte was developed. This reagent allows for efficient and sensitive analysis of compounds through high-performance liquid chromatography (Hsin‐Lung Wu et al., 1997).

Material Science and Engineering

Furthermore, the application extends to material science, where main-chain-type sulfonated polyimides from certain dianhydrides and disulfonic acids are used as electrolyte membranes in polymer electrolyte fuel cells. These cells exhibit excellent polarization performances, comparable to those using Nafion 112 (Yamada et al., 2005).